5-acetyl-4-amino-N-phenylisoxazole-3-carboxamide

• IUPAC Name: 5-acetyl-4-amino-N-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H11N3O3/c1-7(16)11-9(13)10(15-18-11)12(17)14-8-5-3-2-4-6-8/h2-6H,13H2,1H3,(H,14,17)
• InChI Key: HYDZGAHBRFCWLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=NO1)C(=O)NC2=CC=CC=C2)N
• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol

Description

5-acetyl-4-amino-N-phenylisoxazole-3-carboxamide, commonly known as APTO-253, is a synthetic small molecule that has shown promising results in treating various types of cancers. It belongs to the class of isoxazole carboxamides and has a unique mechanism of action that targets the transcriptional machinery of cancer cells.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods

  This compound has been synthesized using different methods. For instance, Kislyi, Danilova, and Semenov (2005) detailed a method involving cyclization of α-hydroxyimino nitriles O-alkylated with bromoacetophenones (bromoacetone), indicating a versatile approach to produce 4-aminoisoxazoles (Kislyi, Danilova, & Semenov, 2005).

• Chemical Transformations and Derivatives

  Research by Sutherland and Tennant (1971) explored the chemical properties and transformations of isoxazole compounds, providing insights into the structural and reactive aspects of such molecules (Sutherland & Tennant, 1971).

Biological Activities and Applications

• Cytotoxic and Antitumor Activities

  Studies by Hassan et al. (2014) and Hafez et al. (2013) have investigated the cytotoxic activity of isoxazole derivatives, including their potential antitumor properties. These studies provide a foundation for understanding the potential medical applications of such compounds (Hassan et al., 2014); (Hafez et al., 2013).

• Herbicidal Activity

  Research by Hamper et al. (1995) on isoxazolecarboxamides demonstrated significant herbicidal activity, suggesting potential agricultural applications of these compounds (Hamper et al., 1995).

• Enzyme Inhibition

  A study by Altug et al. (2017) focused on the inhibition of carbonic anhydrase, an enzyme, by isoxazole compounds. This could have implications for the development of drugs targeting specific enzymes (Altug et al., 2017).

Additional Insights

• Structural Elucidation

  Research such as that by Simon et al. (1974) has provided detailed insights into the crystal and molecular structure of isoxazole derivatives, which is crucial for understanding their chemical behavior and potential applications (Simon et al., 1974).

• Auxiliary Applications

  Studies like that by Pasunooti et al. (2015) have explored the use of isoxazole derivatives in auxiliary-directed palladium-catalyzed C-H bond activation, demonstrating their utility in synthetic chemistry (Pasunooti et al., 2015).